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Compound of Interest

Compound Name: Butylparaben-d9

Cat. No.: B565421

Butylparaben-d9: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Butylparaben-d9, a
deuterated analog of Butylparaben. This document outlines its suppliers, analytical
specifications, and, most importantly, its application as an internal standard in quantitative
analytical methods. Furthermore, this guide delves into the known biological signaling
pathways affected by its non-deuterated counterpart, Butylparaben, offering crucial context for
researchers in toxicology and drug development.

Butylparaben-d9: Supplier Information and
Certificate of Analysis

Butylparaben-d9 is primarily utilized as an internal standard in analytical chemistry, particularly
in mass spectrometry-based methods, to ensure accurate quantification of Butylparaben in
various matrices. Several chemical suppliers offer this deuterated compound. Below is a
summary of typical product specifications.

Table 1: Representative Supplier Information for Butylparaben-d9
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Molecular
. CAS Molecular . . Storage
Supplier Weight ( Purity .
Number Formula Conditions
g/mol )
MedChemEx 1216904-65-
C11HsD90Os3 203.28 >98% 2-8°C
press 2
Santa Cruz
) 1216904-65-
Biotechnolog 5 C11HsD9Os3 203.28 >98% 2-8°C
y
LGC 1216904-65-
C11HsD90Os3 203.28 >95% (HPLC) +4°C
Standards 2
Pharmaffiliate = 1216904-65- - 2-8°C
C11HsD90s3 203.28 Not specified )
S 2 Refrigerator

A Certificate of Analysis (CoA) is a critical document that provides detailed information about
the quality and purity of a chemical standard. While a specific CoA for a purchased lot should
always be consulted, a representative CoA for Butylparaben would include the following
information.

Table 2: Representative Certificate of Analysis - Butylparaben
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Parameter Specification Result
Product Name Butylparaben Butylparaben
Catalog Number S4584 S458401
CAS Number 94-26-8 94-26-8
Molecular Formula C11H1403 C11H1403
Molecular Weight 194.23 194.23
Appearance White to off-white solid Conforms
Purity (HPLC) >98.0% 99.5%

1H NMR Conforms to structure Conforms
Mass Spectrum Conforms to structure Conforms
Solubility Soluble in DMSO Soluble
Storage Store at room temperature Recommended

Note: This is a representative CoA for the non-deuterated Butylparaben. A CoA for
Butylparaben-d9 would have a different molecular weight and CAS number as listed in Table
1.

Experimental Protocols: Quantification of Parabens
Using Butylparaben-d9 as an Internal Standard

The primary application of Butylparaben-d9 is as an internal standard for the accurate
quantification of Butylparaben in complex samples such as cosmetics, environmental water,
and biological tissues. The following is a generalized experimental protocol based on common
liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Sample Preparation

o Extraction:
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o For solid samples (e.g., cosmetics, tissues): Weigh a known amount of the homogenized
sample (e.g., 0.1-1.0 g) into a centrifuge tube. Add a suitable extraction solvent (e.qg.,
methanol, acetonitrile, or a mixture thereof).

o For liquid samples (e.g., water, urine): Take a known volume of the sample (e.g., 1-10 mL).

Internal Standard Spiking: Add a known amount of Butylparaben-d9 solution in a suitable
solvent to each sample, standard, and blank. The concentration of the internal standard
should be in the mid-range of the calibration curve.

Vortex and Centrifuge: Vortex the samples vigorously for 1-2 minutes to ensure thorough
mixing and extraction. Centrifuge at a high speed (e.g., 10,000 x g) for 10-15 minutes to
pellet any solid debris.

Supernatant Collection: Carefully collect the supernatant containing the extracted parabens
and the internal standard.

Filtration/Purification (Optional): If necessary, filter the supernatant through a 0.22 ym
syringe filter to remove any remaining particulate matter. For complex matrices, a solid-
phase extraction (SPE) clean-up step may be required.

Dilution: Dilute the final extract with the mobile phase to a concentration within the calibration
range of the instrument.

LC-MS/MS Analysis

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is commonly used for paraben analysis.

Mobile Phase: A gradient of water (often with a small amount of formic acid or ammonium
acetate) and an organic solvent like methanol or acetonitrile.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction
monitoring (MRM) mode.
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« lonization Source: Electrospray ionization (ESI) in negative ion mode is typically used for

parabens.

Table 3: Example LC-MS/MS Parameters for Butylparaben and Butylparaben-d9

Parameter Butylparaben Butylparaben-d9

Precursor lon (m/z) 193.1 202.1

Product lon 1 (m/z) 92.0 97.0

Product lon 2 (m/z) 137.0 141.0

Collision Energy (eV) Varies by instrument Varies by instrument

Cone Voltage (V) Varies by instrument Varies by instrument
Data Analysis

o Calibration Curve: Prepare a series of calibration standards with known concentrations of
Butylparaben and a constant concentration of Butylparaben-d9.

» Peak Area Ratios: For each standard and sample, calculate the ratio of the peak area of
Butylparaben to the peak area of Butylparaben-d9.

e Quantification: Plot the peak area ratios of the standards against their corresponding
concentrations to generate a calibration curve. Use the linear regression equation of the
calibration curve to determine the concentration of Butylparaben in the unknown samples

based on their measured peak area ratios.

Signaling Pathways and Biological Activities of
Butylparaben

While Butylparaben-d9 is used as an analytical tool, its non-deuterated counterpart,
Butylparaben, is known to interact with several biological signaling pathways, primarily acting
as an endocrine-disrupting chemical (EDC). Understanding these pathways is crucial for

interpreting toxicological and pharmacological data.
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Estrogenic Activity

Butylparaben is a known xenoestrogen, meaning it can mimic the effects of estrogen in the
body.[1] This activity is primarily mediated through its interaction with estrogen receptors (ERa
and ERp).[2][3]

Binds to Binds to Estrogen Response Element (ERE) Regulates Altered Gene Expression
Butylpasabel ESiEEE e (ERUER) in DNA (e.g., proliferation, differentiation)

Click to download full resolution via product page
Caption: Butylparaben's estrogenic signaling pathway.

Upon binding to estrogen receptors, Butylparaben can induce conformational changes in the
receptor, leading to its dimerization and translocation to the nucleus.[4] In the nucleus, the
receptor-ligand complex binds to estrogen response elements (ERES) in the promoter regions
of target genes, thereby modulating their transcription. This can lead to a range of estrogenic
effects, including the proliferation of estrogen-sensitive breast cancer cells.[3]

Anti-androgenic Activity

In addition to its estrogenic effects, Butylparaben has been shown to exhibit anti-androgenic
properties.[5] It can act as an antagonist to the androgen receptor (AR), thereby inhibiting the
biological effects of androgens like testosterone.

Androgen Signaling
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Caption: Butylparaben's anti-androgenic mechanism.

This inhibition of androgen signaling can have significant consequences, particularly on the
male reproductive system, potentially leading to reduced sperm production and altered
development of reproductive organs.[5]

PPARYy Activation

Recent studies have indicated that Butylparaben can also activate the peroxisome proliferator-
activated receptor-gamma (PPARY).[6][7] PPARY is a nuclear receptor that plays a key role in
adipogenesis (fat cell formation) and lipid metabolism.
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Caption: Butylparaben's activation of the PPARy pathway.

By activating PPARYy, Butylparaben can promote the differentiation of pre-adipocytes into
mature fat cells, potentially contributing to an increase in adipose tissue mass. This interaction
highlights a potential role for Butylparaben in metabolic disruption.[6][7]

Conclusion

Butylparaben-d9 is an indispensable tool for researchers requiring accurate quantification of
Butylparaben. Its use as an internal standard in LC-MS/MS and other analytical techniques is
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well-established. Concurrently, a comprehensive understanding of the biological activities of
Butylparaben is essential for professionals in toxicology, pharmacology, and drug development.
The endocrine-disrupting properties of Butylparaben, mediated through estrogenic, anti-
androgenic, and PPARYy signaling pathways, underscore the importance of continued research
into the safety and potential health effects of this widely used preservative. This technical guide
provides a foundational resource for scientists working with Butylparaben-d9 and investigating
the biological implications of paraben exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

